4-(Isopropylamino)-3-nitrobenzonitrile

• IUPAC Name: 3-nitro-4-(propan-2-ylamino)benzonitrile
• InChI: InChI=1S/C10H11N3O2/c1-7(2)12-9-4-3-8(6-11)5-10(9)13(14)15/h3-5,7,12H,1-2H3
• InChI Key: UMTOOOMUGFVLDX-UHFFFAOYSA-N
• Canonical SMILES: CC(C)NC1=C(C=C(C=C1)C#N)[N+](=O)[O-]
• Molecular Formula: C10H11N3O2
• DSSTOX Substance ID: DTXSID40383248
• Molecular Weight: 205.21 g/mol
• CAS No.: 355022-17-2

Description

4-(Isopropylamino)-3-nitrobenzonitrile is a useful research compound. Its molecular formula is C10H11N3O2 and its molecular weight is 205.21 g/mol. The purity is usually 95%.
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Scientific Research Applications

Thermophysical Properties

• Heat Capacities and Phase Transitions : A study by Jiménez et al. (2002) explored the thermophysical behavior of nitrobenzonitriles, including isomers like 4-(Isopropylamino)-3-nitrobenzonitrile. They measured the heat capacities, enthalpies, and entropies of fusion processes for these compounds, finding several phase transitions in different isomers. This research is valuable in understanding the thermal properties of nitrobenzonitriles, which could be important in various industrial and research applications (Jiménez et al., 2002).

Corrosion Inhibition

• Inhibition of Mild Steel Corrosion : Chaouiki et al. (2018) synthesized derivatives of benzonitrile, including compounds similar to this compound, and evaluated their effectiveness as corrosion inhibitors for mild steel. The compounds showed excellent inhibition performance, with detailed analysis through various methods such as gravimetric, potentiodynamic polarization curves, and electrochemical impedance spectroscopy. This study highlights the potential use of nitrobenzonitrile derivatives in protecting metals against corrosion (Chaouiki et al., 2018).

Solubility and Solvation

• Solubility in Binary Solvent Mixtures : Wanxin et al. (2018) conducted research on the solubility of 4-nitrobenzonitrile in various solvent mixtures. This study is relevant for understanding the solubility behavior of similar compounds like this compound in different solvents, which is crucial for their application in chemical synthesis and pharmaceutical preparations (Wanxin et al., 2018).

Chemical Analysis and Spectroscopy

• Vibrational Analysis for Structural Determination : Sert et al. (2013) performed vibrational analysis on 4-chloro-3-nitrobenzonitrile using quantum chemical calculations. Similar methodologies can be applied to this compound for detailed structural analysis, contributing to a better understanding of its molecular properties. This approach is crucial for the development of new materials and drugs (Sert et al., 2013).

Molecular Structure Analysis

• Electron-Withdrawing Effects on Molecular Structure : Graneek et al. (2018) studied the electron-withdrawing effects on the molecular structure of nitrobenzonitrile isomers. The insights from this research could be applied to understand how the isopropylamino group affects the molecular structure of this compound. This knowledge is fundamental in the field of molecular design and drug development (Graneek et al., 2018).

Synthesis and Characterization

• A New Method for Synthesis : Zhao Hai-shuang (2003) reported a new method for synthesizing a derivative of nitrobenzonitrile. Techniques like these could potentially be adapted for the synthesis of this compound, highlighting the ongoing innovation in synthetic methodologies for complex organic compounds (Zhao Hai-shuang, 2003).

Applications in Mass Spectrometry

• Utility as MALDI Matrix : Gu et al. (2021) discovered that 4-hydroxy-3-nitrobenzonitrile is an effective matrix for Matrix-Assisted Laser Desorption/Ionization (MALDI) mass spectrometry. Similar compounds, like this compound, could potentially serve as matrices in mass spectrometry, aiding in the analysis of various biomolecules (Gu et al., 2021).